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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information on C.I. Acid Brown 120.
A comprehensive toxicological and experimental profile for this specific compound is not
available in the public domain. The information provided should be used for research and
informational purposes only.

Executive Summary

C.l. Acid Brown 120 is a multi-azo anionic dye. Like other acid dyes, its primary application is
in the dyeing of protein fibers such as wool, silk, and polyamide, as well as in leather finishing.
Detailed toxicological data, including acute toxicity, carcinogenicity, and mutagenicity, are
largely unavailable for this specific compound. The information presented herein is compiled
from general chemical databases and safety data sheets, which highlight a significant lack of
specific experimental studies on its biological interactions. Researchers should exercise
caution and conduct thorough safety evaluations before use.

Physicochemical Properties

The fundamental physicochemical characteristics of C.l. Acid Brown 120 are summarized
below. Quantitative data on properties such as melting point, boiling point, and vapor pressure
are not publicly available.
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Property Value Reference
CAS Number 6428-26-8 [1]
C.l. Name Acid Brown 120, 35020 [1]
Molecular Formula C30H23N12Naz0sS3 [1]
Molecular Weight 860.75 g/mol [1]
Chemical Class Multi-azo dye [1]
Appearance Solid, Red-light brown powder [1]

N Soluble in water (yields a
Solubility ] ) [1]
yellow-light brown solution).

Synthesis and Manufacturing
General Manufacturing Protocol

The synthesis of C.I. Acid Brown 120 involves a series of diazotization and coupling reactions,
characteristic of azo dye production. The documented manufacturing method is as follows:

» Diazotization: 3-Aminobenzenesulfonic acid is diazotized.
 First Coupling: The resulting diazonium salt is coupled with Benzene-1,3-diamine.

e Second Coupling: The product from the first coupling (in a 2-molar ratio) is then coupled with
a diazotized form of 2,4-Diaminobenzenesulfonic acid (in a 1-molar ratio) to form the final
multi-azo dye structure.[1]

Generalized Synthesis Workflow

The following diagram illustrates the general logical workflow for the synthesis of a multi-azo
dye like C.I. Acid Brown 120.
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General synthesis workflow for a multi-azo dye.

Toxicological and Safety Profile

There is a significant lack of specific toxicological data for C.l. Acid Brown 120. A publicly

available Safety Data Sheet (SDS) indicates "no data available" for the most critical

toxicological endpoints.
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Toxicological Endpoint

Data

Reference

Acute Toxicity (Oral)

No data available

[2]

Skin Corrosion/Irritation

No data available

[2]

Serious Eye Damage/Irritation

No data available

[2]

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No data available

[2]

Reproductive Toxicity

No data available

[2]

General Handling Precautions: Due to the lack of data, this compound should be handled with

care. Standard laboratory precautions should be followed, including:

Applications and Use Cases

Handling in a well-ventilated area.

Avoidance of dust formation and inhalation.

Washing hands thoroughly after handling.

Use of personal protective equipment (PPE), including gloves and safety goggles.

The applications of C.l. Acid Brown 120 are characteristic of acid dyes in general. Its anionic

nature and water solubility make it suitable for dyeing materials containing cationic sites, such

as protein fibers.

» Textile Dyeing: Primarily used for dyeing wool, silk, and polyamide fibers. The process

typically occurs in an acidic bath which facilitates the binding of the dye to the fiber.

o Leather Dyeing: Used in the coloring and finishing of leather products.
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o Other Potential Uses: While not specifically documented for C.I. Acid Brown 120, related
acid brown dyes find applications in paper coloration and ink formulations.

General Experimental Protocol: Acid Dyeing of Protein
Fibers

No specific experimental protocols involving C.lI. Acid Brown 120 were found in the reviewed
literature. The following is a generalized protocol for the application of acid dyes to protein
fibers like wool.

Objective: To dye a wool sample using an acid dye.

Materials:

Wool yarn or fabric sample

Acid dye (e.g., C.l. Acid Brown 120)

Water

Acid source (e.g., acetic acid or sulfuric acid to adjust pH)

Heating apparatus (e.g., water bath or hot plate)

Beakers and stirring rods

Methodology:

e Scouring: The wool sample is first washed with a neutral detergent to remove any impurities
or oils and then rinsed thoroughly.

o Dye Bath Preparation: The acid dye is dissolved in water to create a stock solution. A dye
bath is prepared by diluting the stock solution to the desired concentration.

e pH Adjustment: The pH of the dye bath is lowered to an acidic range (typically pH 2-6) by the
addition of an acid. This protonates the amine groups in the wool fibers, creating cationic
sites for the anionic dye to bind.
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» Dyeing Process: The wet, scoured wool is introduced into the dye bath. The temperature is
gradually raised to near boiling (80-100°C) and maintained for a set period (e.g., 30-60
minutes) with occasional stirring to ensure even dye uptake.

e Rinsing and Drying: After the dyeing period, the sample is removed, rinsed with water to
remove any unfixed dye, and allowed to dry.

The following diagram illustrates the general workflow for this application.
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General workflow for acid dyeing of protein fibers.

Relevance to Drug Development

No information was found in the public domain to suggest that C.I. Acid Brown 120 has any
application or has been studied in the context of drug development. There are no published
studies describing its interaction with biological signaling pathways or its potential as a
therapeutic agent or diagnostic tool. Its classification and known applications are confined to its
properties as a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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